Cas no 15787-92-5 (2-Pentyn-1-ol, 4-methyl-)

• Product Name: 2-Pentyn-1-ol, 4-methyl-
• CAS No: 15787-92-5
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 1335425
• PubChem ID: 14764322
• Update Time: 2025-04-20

2-Pentyn-1-ol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyn-1-ol, 4-methyl-
• DB-085740
• 15787-92-5
• GSSDYZXTFBSJBT-UHFFFAOYSA-N
• 4-methylpent-2-yn-1-ol

• Inchi： 1S/C6H10O/c1-6(2)4-3-5-7/h6-7H,5H2,1-2H3
• InChI Key： GSSDYZXTFBSJBT-UHFFFAOYSA-N
• SMILES： OCC#CC(C)C

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols